3-Bromo-3-(N-allyl-N-trifluoroacetyl)amino-6-methoxypyridine

• Molecular Formula: C11H10BrF3N2O2
• Molecular Weight: 339.11 g/mol
• IUPAC Name: N-(2-bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-N-prop-2-enylacetamide
• InChI: InChI=1S/C11H10BrF3N2O2/c1-3-6-17(10(18)11(13,14)15)7-4-5-8(19-2)16-9(7)12/h3-5H,1,6H2,2H3
• InChI Key: KEYFZGQFZYNEKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)N(CC=C)C(=O)C(F)(F)F)Br

Description

3-Bromo-3-(N-allyl-N-trifluoroacetyl)amino-6-methoxypyridine is a useful research compound. Its molecular formula is C11H10BrF3N2O2 and its molecular weight is 339.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-3-(N-allyl-N-trifluoroacetyl)amino-6-methoxypyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-3-(N-allyl-N-trifluoroacetyl)amino-6-methoxypyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of N-(2-bromo-6-methoxy-pyridin-3-yl)-2,2,2-trifluoro-acetamide (5.52 g, 18.5 mmol), allyl bromide (3.57 g, 27.7 mmol) and sodium carbonate (5.1 g, 11 mmol) in CH3CN (60 mL) is stirred at 80° C. for 3 h. The mixture is filtered and the filtrate is concentrated in vacuo. The residue is purified by silica gel column chromatography eluting with 0-60% DCM in heptane to afford N-allyl-N-(2-bromo-6-methoxy-pyridin-3-yl)-2,2,2-trifluoro-acetamide (5.55 g) as an oil. 1H NMR (300 MHz, CDCl3): δ 3.66 (q, H), 4.00 (s, H), 5.95 (q, H), 5.08-5.30 (q, 2H), 5.75-5.94 (m, H), 6.74 (d, H), 7.38 (d, H).